Cas no 2138253-17-3 (N-{8-azaspiro[4.5]decan-1-yl}butane-1-sulfonamide)

• Product Name: N-{8-azaspiro[4.5]decan-1-yl}butane-1-sulfonamide
• CAS No: 2138253-17-3
• MF: C₁₃H₂₆N₂O₂S
• MW: 274.422742366791
• CID: 5896632
• PubChem ID: 165899088
• Update Time: 2025-10-29

N-{8-azaspiro[4.5]decan-1-yl}butane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-764847
• 2138253-17-3
• N-{8-azaspiro[4.5]decan-1-yl}butane-1-sulfonamide

• Inchi： 1S/C13H26N2O2S/c1-2-3-11-18(16,17)15-12-5-4-6-13(12)7-9-14-10-8-13/h12,14-15H,2-11H2,1H3
• InChI Key： BZVNKSHEQSKOON-UHFFFAOYSA-N
• SMILES： S(CCCC)(NC1CCCC21CCNCC2)(=O)=O

Computed Properties

• Exact Mass: 274.17149925g/mol
• Monoisotopic Mass: 274.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.6Ų

Additional information on N-{8-azaspiro[4.5]decan-1-yl}butane-1-sulfonamide

Comprehensive Overview of N-{8-azaspiro[4.5]decan-1-yl}butane-1-sulfonamide (CAS No. 2138253-17-3)

N-{8-azaspiro[4.5]decan-1-yl}butane-1-sulfonamide (CAS No. 2138253-17-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique spirocyclic structure, combining an 8-azaspiro[4.5]decane core with a butane-1-sulfonamide moiety. Such structural complexity makes it a valuable scaffold for drug discovery, particularly in targeting G protein-coupled receptors (GPCRs) and enzyme inhibitors, which are hot topics in modern medicinal chemistry.

The spirocyclic architecture of this compound is particularly noteworthy. Spirocycles are increasingly popular in drug design due to their three-dimensional rigidity, which can enhance binding affinity and selectivity. The 8-azaspiro[4.5]decane component contributes to this rigidity, while the butane-1-sulfonamide group introduces potential hydrogen-bonding interactions, a critical feature for modulating biological activity. Researchers are actively exploring such compounds for applications in neurodegenerative diseases, metabolic disorders, and inflammatory conditions, aligning with current trends in precision medicine.

From a synthetic perspective, N-{8-azaspiro[4.5]decan-1-yl}butane-1-sulfonamide presents intriguing challenges and opportunities. The incorporation of the sulfonamide functional group is a common strategy in medicinal chemistry, as it often improves pharmacokinetic properties like solubility and metabolic stability. Recent advancements in flow chemistry and catalysis have streamlined the synthesis of similar compounds, addressing the growing demand for efficient and scalable methodologies. This aligns with the broader industry shift toward green chemistry and sustainable practices.

In the context of drug discovery, this compound’s potential extends to fragment-based drug design (FBDD). Its modular structure allows for easy derivatization, making it a versatile building block for libraries targeting diverse biological pathways. Given the rising interest in AI-driven drug discovery, compounds like N-{8-azaspiro[4.5]decan-1-yl}butane-1-sulfonamide are increasingly being analyzed using machine learning models to predict their bioactivity and optimize their properties. This intersection of chemistry and technology is a key driver of innovation in the field.

Another area of interest is the compound’s potential role in central nervous system (CNS) therapeutics. The azaspiro core is structurally similar to motifs found in several CNS-active drugs, suggesting possible applications in treating conditions like anxiety, depression, or Parkinson’s disease. However, further in vitro and in vivo studies are needed to validate these hypotheses, a common focus of recent scientific inquiries.

From a commercial standpoint, N-{8-azaspiro[4.5]decan-1-yl}butane-1-sulfonamide is primarily of interest to pharmaceutical researchers and contract research organizations (CROs). Its CAS No. 2138253-17-3 serves as a unique identifier in global chemical databases, facilitating procurement and regulatory compliance. As the industry moves toward open science and collaborative research, such compounds are increasingly shared across platforms to accelerate discovery.

In summary, N-{8-azaspiro[4.5]decan-1-yl}butane-1-sulfonamide represents a compelling case study in modern drug development. Its structural features, synthetic accessibility, and potential therapeutic applications make it a subject of ongoing investigation. Whether in the context of GPCR modulation, CNS drug design, or AI-aided discovery, this compound exemplifies the dynamic interplay between chemistry and biology that defines contemporary research.